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Compound of Interest

Compound Name: BN82002 hydrochloride

Cat. No.: B10828015

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of BN82002 hydrochloride, a potent and selective inhibitor of the CDC25
phosphatase family.[1][2][3] Accurate preparation of this stock solution is crucial for ensuring
reproducible results in downstream applications, such as in vitro cell-based assays and in vivo
studies.

Introduction to BN82002 Hydrochloride

BN82002 hydrochloride is a cell-permeable, irreversible inhibitor of CDC25 phosphatases,
including CDC25A, B, and C, with IC50 values in the low micromolar range.[1][3][4] It displays
approximately 20-fold greater selectivity for CDC25 phosphatases over CD45 tyrosine
phosphatase.[1][3][4] Due to its ability to arrest the cell cycle, BN82002 is a valuable tool for
cancer research and drug development.[1][3][4] The hydrochloride salt is the preferred form
due to the instability of the free base.[2]

Quantitative Data Summary

The following table summarizes the key quantitative information for BN82002 hydrochloride.
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Property Value Source(s)
Molecular Formula C19H25N304 « HCI [51[6]
Molecular Weight 395.88 g/mol Calculated
CAS Number 1049740-43-3 [1]
Appearance Red to dark red solid [31[6]
Purity >95% (HPLC) [3][6]
Solubility (DMSO) >100 mM 7
Solubility (Ethanol) 10 mg/mL

Storage (Solid) -20°C, protected from light [3][6]

) -20°C for up to 1 month; -80°C
Storage (Stock Solution) [1][2]
for up to 6 months

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BN82002 hydrochloride
in dimethyl sulfoxide (DMSO).

3.1. Materials and Equipment

 BN82002 hydrochloride powder

e Anhydrous/molecular biology grade DMSO
e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile pipette tips
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

BN82002 hydrochloride is a research chemical. The toxicological properties have not been
fully investigated.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

3.3. Step-by-Step Procedure

o Equilibrate: Allow the vial of BN82002 hydrochloride powder to warm to room temperature
before opening to prevent condensation of moisture.

o Weigh: Tare a sterile microcentrifuge tube or vial on an analytical balance. Carefully weigh
out the desired amount of BN82002 hydrochloride. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.96 mg of the compound.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 395.88 g/mol = 0.00396 g = 3.96 mg

o Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the
example above, add 1 mL of DMSO.

e Mix: Cap the tube/vial securely and vortex thoroughly until the solid is completely dissolved.
The solution should be clear. Gentle warming or sonication can be used to aid dissolution if
precipitation occurs.[1][2]
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» Aliquot: To avoid repeated freeze-thaw cycles which can lead to product degradation, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[1][2]

o Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][2] Ensure the storage containers are tightly sealed and
protected from light.[6]

Visualizations
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Workflow for BN82002 Hydrochloride Stock Solution Preparation
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Caption: Workflow for BN82002 Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
BN82002 Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828015#how-to-prepare-bn82002-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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